![molecular formula C15H14BrN3O3S3 B1228661 2-[(5-bromo-2-thiophenyl)sulfonyl-methylamino]-N-(6-methyl-1,3-benzothiazol-2-yl)acetamide](/img/structure/B1228661.png)
2-[(5-bromo-2-thiophenyl)sulfonyl-methylamino]-N-(6-methyl-1,3-benzothiazol-2-yl)acetamide
Overview
Description
2-[(5-bromo-2-thiophenyl)sulfonyl-methylamino]-N-(6-methyl-1,3-benzothiazol-2-yl)acetamide is an organooxygen compound and an organonitrogen compound. It derives from an alpha-amino acid.
Scientific Research Applications
Anticancer Activity
- Sulfonamide derivatives, including those related to the specified compound, demonstrate potent anticancer activity. One study identified a compound with significant potency against breast cancer cell lines, highlighting the potential of such molecules in cancer treatment (Ghorab, Alsaid, Abdullah-al-Dhfyan, & Arafa, 2015).
Enzyme Inhibition
- Research has shown that sulfonamides with benzodioxane and acetamide moieties, similar to the specified compound, exhibit inhibitory activity against enzymes such as α-glucosidase and acetylcholinesterase. This highlights their potential for treating conditions linked to these enzymes (Abbasi et al., 2019).
Antimicrobial Properties
- Various sulfonamide derivatives have been synthesized and shown to possess good antimicrobial activity. This includes the potential for combating various bacterial and fungal infections (Fahim & Ismael, 2019).
Molecular Docking and Computational Studies
- Theoretical investigations of sulfonamide derivatives have been conducted to explore their interactions with biological targets, such as in the case of antimalarial sulfonamides against COVID-19. These studies provide insight into the molecular basis of their activity and potential applications (Fahim & Ismael, 2021).
Antitumor Evaluation
- Synthesis and evaluation of 2-amino-3-cyanopyridine derivatives, structurally related to the specified compound, have shown considerable antitumor activity. This suggests a role for these compounds in developing new anticancer therapies (Mansour et al., 2021).
properties
Molecular Formula |
C15H14BrN3O3S3 |
|---|---|
Molecular Weight |
460.4 g/mol |
IUPAC Name |
2-[(5-bromothiophen-2-yl)sulfonyl-methylamino]-N-(6-methyl-1,3-benzothiazol-2-yl)acetamide |
InChI |
InChI=1S/C15H14BrN3O3S3/c1-9-3-4-10-11(7-9)23-15(17-10)18-13(20)8-19(2)25(21,22)14-6-5-12(16)24-14/h3-7H,8H2,1-2H3,(H,17,18,20) |
InChI Key |
FCQUWWDXGSTWHJ-UHFFFAOYSA-N |
SMILES |
CC1=CC2=C(C=C1)N=C(S2)NC(=O)CN(C)S(=O)(=O)C3=CC=C(S3)Br |
Canonical SMILES |
CC1=CC2=C(C=C1)N=C(S2)NC(=O)CN(C)S(=O)(=O)C3=CC=C(S3)Br |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-[[3-Amino-2-(2-hydroxyethyl)pyrazol-1-ium-1-yl]methyl]-7-[[2-(2-amino-1,3-thiazol-4-yl)-2-methoxyiminoacetyl]amino]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate](/img/structure/B1228580.png)
![2-(2-Fluoroanilino)-3-pyridinecarboxylic acid [2-[(1,1-dioxo-3-thiolanyl)-methylamino]-2-oxoethyl] ester](/img/structure/B1228586.png)
![2-Phenoxybenzoic acid [2-oxo-2-(propan-2-ylamino)ethyl] ester](/img/structure/B1228591.png)
![N-(4-ethoxyphenyl)-2-[5-oxo-1-phenyl-3-(2-pyridinylmethyl)-2-sulfanylidene-4-imidazolidinyl]acetamide](/img/structure/B1228594.png)
![3-(2,4-dimethoxyphenyl)-1-[(1-ethyl-2-pyrrolidinyl)methyl]-1-[(7-methyl-2-oxo-1H-quinolin-3-yl)methyl]thiourea](/img/structure/B1228598.png)
